Rho-related GTP-binding protein RhoC (176-185)
Description
Rho-related GTP-binding protein RhoC
Scientific Research Applications
Role in Cytoskeleton Organisation and Cell Polarity
RhoC, part of the Rho family of small GTP-binding proteins, plays a significant role in cytoskeleton organisation and cell polarity. This family, which includes RhoA, RhoB, RhoC, RhoG, Rac1, Rac2, and CDC42Hs, is involved in various aspects of cytoskeletal dynamics and cellular morphology (Lang et al., 1993).
Regulation of Actin Cytoskeleton
RhoC is crucial for the organization of the actin cytoskeleton in response to external signals. It, along with Rho and Rac, controls the assembly and disassembly of actin structures in cells, thus influencing processes such as cell shape and motility (Tapon & Hall, 1997).
Involvement in Cellular Processes
Rho proteins, including RhoC, are involved in regulating several cellular processes. These include actin cytoskeletal organization, secretion, pinocytosis, endocytosis, transcriptional activation, and DNA synthesis. RhoC's role in cell transformation also implicates it in potential anti-cancer therapies (Ridley, 1997).
Modulation of Rho-kinase Activity
The activity of Rho-kinase, an effector of Rho, is modulated by RhoC. Rho-kinase influences the phosphorylation level of the myosin light chain, contributing to smooth muscle contraction and potentially impacting various physiological responses (Danser, 2004).
Interaction with Other Proteins
RhoC interacts with a variety of proteins, such as p160, a serine/threonine protein kinase. This interaction is essential for various cellular functions, including the formation of focal adhesions and stress fibers, cytokinesis, and transcriptional activation (Ishizaki et al., 1996).
Involvement in Cancer Progression
RhoC, along with RhoA and ROCK (Rho-associated serine-threonine protein kinase), has been linked to the pathogenesis and progression of certain human tumors, such as bladder cancer. Their expression levels correlate with tumor differentiation, invasion, metastasis, and patient survival, making them potential markers for cancer prognosis (Kamai et al., 2003).
Properties
sequence |
RAGLQVRKNK |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Rho-related GTP-binding protein RhoC (176-185) |
Origin of Product |
United States |
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